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Compound of Interest

Compound Name: Lead subacetate

Cat. No.: B075232 Get Quote

An In-depth Technical Guide to Lead Subacetate
Lead subacetate, also known as basic lead acetate, is an inorganic compound with significant

historical and contemporary applications in various scientific fields. This guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and relevant

experimental protocols for researchers, scientists, and drug development professionals.

Chemical Formula and Synonyms

The chemical formula for lead subacetate can be represented in several ways, all referring to

the same compound:

Pb₃(OH)₄(O₂CCH₃)₂[1]

C₄H₁₀O₈Pb₃[1][2][3][4]

Pb(C₂H₃O₂)₂·2Pb(OH)₂[5][6]

(CH₃CO₂)₂Pb · 2Pb(OH)[6]

This compound is also known by several synonyms, including:

Basic Lead Acetate[2][4][5][7]

Subacetate of lead[1]

Lead monosubacetate[2][7][8]
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Goulard's extract[1]

Quantitative Data
The following table summarizes the key quantitative properties of lead subacetate:

Property Value Reference(s)

Molar Mass 807.72 g/mol [3][5]

Appearance
White crystalline powder or

dense white powder
[2][3][5][8]

Melting Point 75 °C [8]

Boiling Point Decomposes at 200 °C [8]

Solubility in Water
Soluble, forms an alkaline

solution
[2][8]

CAS Number 1335-32-6 [1][2][3][5]

UN Number 2291 [2]

Hazard Class 6.1 (Poison) [4]

Synthesis of Lead Subacetate
Lead subacetate can be synthesized through the reaction of lead(II) oxide with lead(II) acetate

in an aqueous solution. Another method involves the reaction of lead(II) oxide with a dilute

solution of acetic acid.[8]
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Reactants

Product

Lead(II) Oxide (PbO)

Lead Subacetate (Pb₃(OH)₄(O₂CCH₃)₂)Lead(II) Acetate (Pb(CH₃COO)₂)

Water (H₂O)

Click to download full resolution via product page

Synthesis of Lead Subacetate from Lead(II) Oxide and Lead(II) Acetate.

Applications in Research and Development
Lead subacetate has a range of applications in scientific research and industrial processes:

Analytical Chemistry: It is utilized as a reagent for the detection and quantification of certain

organic compounds, such as alkaloids and phenols.[5] It is also used in sugar analysis to

clarify and decolorize solutions before polarimetry.[7][9]

Organic Synthesis: This compound serves as a catalyst and a reagent in various organic

reactions, including acetylation.[5]

Historical and Niche Uses: Historically, it was used as an astringent in the form of Goulard's

extract and as a sweetener in wines and foods, a practice now discontinued due to its

toxicity.[1][10] In a laboratory setting, lead(II) acetate paper is used to detect hydrogen

sulfide gas.[10] A solution of lead acetate has also been studied as a UV filter to improve the

yield of vitamin D in the photochemical conversion of ergosterol.[11]

Experimental Protocols
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Protocol 1: Preparation of a Standard Lead Acetate
Solution for Toxicity Studies
This protocol outlines the preparation of a lead acetate solution for use in experimental animal

studies.

Start

Accurately weigh the desired amount of lead subacetate.

Dissolve the lead subacetate in distilled water in a volumetric flask.

Mix thoroughly until the solution is homogeneous.

If necessary, perform serial dilutions to achieve the target concentrations.

Store the solution in a well-closed container at room temperature.

End

Click to download full resolution via product page

Workflow for the preparation of lead acetate solutions for experimental use.
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Detailed Methodology:

Weighing: Accurately weigh the required mass of ACS grade lead subacetate powder.

Dissolving: Transfer the powder to a volumetric flask and add a portion of distilled water.

Agitate the flask to dissolve the powder completely.

Dilution: Once dissolved, dilute the solution to the final volume with distilled water.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the prepared solution in a properly labeled and sealed container at room

temperature. For toxicity studies, fresh solutions should be prepared at regular intervals to

ensure concentration accuracy.[12]

Protocol 2: Experimental Design for a Sub-lethal Toxicity
Study in Rats
This protocol describes a typical experimental setup to evaluate the toxicity of lead acetate in a

rat model.[13][14][15]
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Start: Acclimatization of Rats

Divide rats into control and experimental groups.

Administer lead acetate solution orally to experimental groups at varying doses.

Monitor body weight, food intake, and clinical signs daily.

Collect blood samples at specified time points.

Analyze blood for hematological and biochemical parameters.

Perform necropsy and collect tissues for histopathological examination.

End: Data Analysis and Interpretation

Click to download full resolution via product page

Workflow for a typical sub-lethal toxicity study of lead acetate in rats.

Detailed Methodology:
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Animal Acclimatization: Male albino rats are acclimatized to the laboratory conditions for a

period before the experiment begins.

Grouping: The rats are randomly divided into a control group and several experimental

groups. The control group receives distilled water, while the experimental groups receive

different sub-lethal doses of lead acetate.[13][14]

Dosing: Lead acetate is administered orally, typically every two days, for the duration of the

study (e.g., 14 weeks).[13]

Monitoring: Body weight and food intake are recorded regularly. The animals are observed

for any clinical signs of toxicity.

Sample Collection: At the end of the experimental period, blood samples are collected for

hematological and biochemical analysis.

Biochemical Analysis: Plasma is analyzed for markers of liver function (ALT, AST), kidney

function, and other relevant biomarkers.[13][15]

Necropsy and Histopathology: After blood collection, the animals are euthanized, and major

organs are collected for histopathological examination.

Safety and Handling
Lead subacetate is a toxic compound and should be handled with appropriate safety

precautions. It is classified as a poison and is harmful if swallowed, inhaled, or absorbed

through the skin.[4][16] Exposure can lead to lead poisoning, which can affect multiple organ

systems. Appropriate personal protective equipment, including gloves, lab coat, and safety

goggles, should be worn when handling this chemical. All work should be conducted in a well-

ventilated area or a fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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